2-{[1-({[1-(Hydroxymethyl)propyl]amino}methyl)-2-naphthyl]oxy}acetamide

• Molecular Formula: C17H22N2O3
• Molecular Weight: 302.37 g/mol
• IUPAC Name: 2-[1-[(1-hydroxybutan-2-ylamino)methyl]naphthalen-2-yl]oxyacetamide
• InChI: InChI=1S/C17H22N2O3/c1-2-13(10-20)19-9-15-14-6-4-3-5-12(14)7-8-16(15)22-11-17(18)21/h3-8,13,19-20H,2,9-11H2,1H3,(H2,18,21)
• InChI Key: JVMIOBJQEFEBPJ-UHFFFAOYSA-N
• SMILES: CCC(CO)NCC1=C(C=CC2=CC=CC=C21)OCC(=O)N

Description

2-{[1-({[1-(Hydroxymethyl)propyl]amino}methyl)-2-naphthyl]oxy}acetamide, also known as HAPA, is a chemical compound that has been widely studied for its potential applications in various fields of scientific research. HAPA is a derivative of 2-naphthol, which is a common building block in the synthesis of many organic compounds. The unique chemical structure of HAPA makes it an interesting candidate for further investigation, as it has been shown to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2-{[1-({[1-(Hydroxymethyl)propyl]amino}methyl)-2-naphthyl]oxy}acetamide is not well understood, but it is believed to interact with certain proteins and enzymes in the body. 2-{[1-({[1-(Hydroxymethyl)propyl]amino}methyl)-2-naphthyl]oxy}acetamide has been shown to inhibit the activity of certain enzymes, which may contribute to its potential therapeutic effects.
Biochemical and physiological effects:
2-{[1-({[1-(Hydroxymethyl)propyl]amino}methyl)-2-naphthyl]oxy}acetamide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to have anti-inflammatory properties, as well as potential anti-cancer and anti-viral effects. 2-{[1-({[1-(Hydroxymethyl)propyl]amino}methyl)-2-naphthyl]oxy}acetamide has also been shown to have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[1-({[1-(Hydroxymethyl)propyl]amino}methyl)-2-naphthyl]oxy}acetamide in laboratory experiments include its unique chemical structure, which makes it a useful tool in the study of various biological processes. However, the complex synthesis process and high cost of the compound may limit its use in some experiments.

Future Directions

There are many potential future directions for research involving 2-{[1-({[1-(Hydroxymethyl)propyl]amino}methyl)-2-naphthyl]oxy}acetamide. One area of interest is the development of more efficient and cost-effective synthesis methods. Additionally, further investigation into the mechanism of action of 2-{[1-({[1-(Hydroxymethyl)propyl]amino}methyl)-2-naphthyl]oxy}acetamide may lead to the development of new therapeutic applications. 2-{[1-({[1-(Hydroxymethyl)propyl]amino}methyl)-2-naphthyl]oxy}acetamide may also be useful in the development of new analytical techniques for the detection of metal ions and other compounds in environmental samples.
In conclusion, 2-{[1-({[1-(Hydroxymethyl)propyl]amino}methyl)-2-naphthyl]oxy}acetamide, or 2-{[1-({[1-(Hydroxymethyl)propyl]amino}methyl)-2-naphthyl]oxy}acetamide, is a chemical compound with a unique chemical structure that has been the subject of numerous scientific studies. 2-{[1-({[1-(Hydroxymethyl)propyl]amino}methyl)-2-naphthyl]oxy}acetamide has potential applications in various fields of research, including analytical chemistry, environmental monitoring, and therapeutic development. While the complex synthesis process and high cost of the compound may limit its use in some experiments, further research into the mechanism of action and potential applications of 2-{[1-({[1-(Hydroxymethyl)propyl]amino}methyl)-2-naphthyl]oxy}acetamide may lead to new discoveries and advancements in the field of science.

Synthesis Methods

The synthesis of 2-{[1-({[1-(Hydroxymethyl)propyl]amino}methyl)-2-naphthyl]oxy}acetamide involves a series of chemical reactions that require specialized equipment and expertise. The process begins with the preparation of 2-naphthol, which is then reacted with a series of reagents to form the intermediate compound, 2-naphthylamine. This intermediate is then reacted with a series of additional reagents to form the final product, 2-{[1-({[1-(Hydroxymethyl)propyl]amino}methyl)-2-naphthyl]oxy}acetamide. The synthesis of 2-{[1-({[1-(Hydroxymethyl)propyl]amino}methyl)-2-naphthyl]oxy}acetamide is a complex process that requires careful attention to detail and a thorough understanding of organic chemistry principles.

Scientific Research Applications

2-{[1-({[1-(Hydroxymethyl)propyl]amino}methyl)-2-naphthyl]oxy}acetamide has been the subject of numerous scientific studies due to its potential applications in various fields of research. One area of interest is its potential use as a fluorescent probe for the detection of metal ions. 2-{[1-({[1-(Hydroxymethyl)propyl]amino}methyl)-2-naphthyl]oxy}acetamide has been shown to exhibit strong fluorescence properties in the presence of certain metal ions, making it a promising candidate for use in analytical chemistry and environmental monitoring applications.